Cas no 60325-46-4 (Sulprostone)
Sulprostone structure
Product Name:Sulprostone
Sulprostone Chemical and Physical Properties
Names and Identifiers
-
- Sulprostone
- (Z)-7-[(1R,2R,3R)-3-Hydroxy-2-[(E,3R)-3-hydroxy-4-(phenoxy)but-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
- (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
- EINECS 262-173-0
- N-Acetyl-N-acetoxy-4-chlorobenzenesulfonamide
- Nalador
- SHB 286
- Sulprostona
- Sulprostonum
- (5Z,11α,13E,15R)--11,15-Dihydroxy-9-oxo-16-phenoxy-17,18,19,20-tetranorprosta-5,13-dienoic acid methane sulfonamide
- CP-34089
- SHB-286
- ZK-57671
-
- Inchi: InChI=1S/C23H31NO7S/c1-32(29,30)24-23(28)12-8-3-2-7-11-19-20(22(27)15-21(19)26)14-13-17(25)16-31-18-9-5-4-6-10-18/h2,4-7,9-10,13-14,17,19-20,22,25,27H,3,8,11-12,15-16H2,1H3,(H,24,28)/b7-2-,14-13+/t17-,19-,20-,22-/m1/s1
- InChI Key: UQZVCDCIMBLVNR-TWYODKAFSA-N
- SMILES: CS(=O)(NC(CCC/C=C\C[C@@H]1[C@H]([C@H](O)CC1=O)/C=C/[C@@H](O)COC2=CC=CC=C2)=O)=O
Computed Properties
- Exact Mass: 465.18200
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 13
Experimental Properties
- Density: 1.1918 (rough estimate)
- Melting Point: 79.25°C
- Refractive Index: 1.5650 (estimate)
- Solubility: DMSO: >5 mg/mL
- PSA: 138.38000
- LogP: 3.21270
Sulprostone Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H315-H319-H335-H360
- Warning Statement: P201-P261-P305+P351+P338-P308+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 60-36/37/38
- Safety Instruction: 53-22-36/37-45
- RTECS:MJ8810000
-
Hazardous Material Identification:
- Storage Condition:−20°C
- Risk Phrases:R60; R36/37/38
- Safety Term:S53;S22;S36/37;S45
Sulprostone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S808503-1mg |
Sulprostone |
60325-46-4 | 1mg |
$ 180.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S912644-1mg |
Sulprostone |
60325-46-4 | 98% | 1mg |
¥1,819.80 | 2022-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci19964-1mg |
Sulprostone |
60325-46-4 | 98% | 1mg |
¥1211.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci19964-5mg |
Sulprostone |
60325-46-4 | 98% | 5mg |
¥4898.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci19964-10mg |
Sulprostone |
60325-46-4 | 98% | 10mg |
¥8255.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci19964-500ug |
Sulprostone |
60325-46-4 | 98% | 500ug |
¥680.00 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04065-5mg |
Sulprostone |
60325-46-4 | ≥95% (HPLC) | 5mg |
¥11648.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04065-1mg |
Sulprostone |
60325-46-4 | ≥95% (HPLC) | 1mg |
¥3398.0 | 2024-07-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201348-1 mg |
Sulprostone, |
60325-46-4 | >98% | 1mg |
¥1,045.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201348A-5 mg |
Sulprostone, |
60325-46-4 | >98% | 5mg |
¥4,054.00 | 2023-07-10 |
Sulprostone Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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